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Get Quote

Executive Summary

L-Tyrosine (1-13C) is a stable isotopologue of the non-essential amino acid L-tyrosine,
distinguished by the substitution of the carboxyl carbon (C1) with Carbon-13. Unlike
radioisotopes (e.g.,

), it is non-radioactive, allowing for safe use in human clinical trials and metabolic flux analysis
(MFA).

This guide addresses the specific technical challenges associated with L-Tyrosine (1-13C)—
primarily its low aqueous solubility and the precise detection of its isotopic signature. It serves
as a definitive reference for integrating this isotopologue into proteomic workflows, liver function
assessments, and NMR-based structural biology.

Part 1: Molecular Identity & Isotopic Physics

The utility of L-Tyrosine (1-13C) relies on the stability of the isotope and its specific position
within the molecular framework. The label is located at the

-carboxyl group, which dictates its fate in catabolic pathways (often released as
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during decarboxylation).

Structural Specifications

e Chemical Formula:

e Systematic Name: (2S)-2-amino-3-(4-hydroxyphenyl)propanoic acid (1-
)

« |sotopic Enrichment: Typically
atom %
[1]

» Chirality: L-isomer (S-configuration)

Mass Spectrometry Shift

The substitution of

(12.00000 Da) with

(13.00335 Da) results in a precise mass shift.

Unlabeled L- . Shift (
Property ) L-Tyrosine (1-13C)

Tyrosine )
Monoisotopic Mass 181.0739 Da 182.0772 Da +1.0033 Da
Molecular Weight

181.19 g/mol ~182.19 g/mol ~1.0 g/mol
(Avg)
Primary MS lon miz 182.08 m/z 183.08 +1miz
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Critical Note for MS Analysis: Ensure your mass spectrometer resolution is sufficient to
distinguish the M+1 isotopologue from the natural abundance M+1 peak of the analyte (though

with >99% enrichment, the signal-to-noise ratio is usually distinct).

Part 2: Physicochemical Profile

The most common failure point in handling L-Tyrosine (1-13C) is incorrect solubilization.
Tyrosine is one of the least soluble amino acids in neutral water.

Solubility & Stability Data

Solubility Limit (

Solvent System Notes
)

Poor. Not recommended for
Water (Neutral pH) ~0.45 g/L (2.5 mM) )

stock solutions.

Excellent. Protonation of the
1 M HCI > 20 g/L amine group increases

solubility.

Good. Deprotonation of the
1 M NaOH >20g/L

carboxyl/phenol groups.

Poor. Risk of precipitation
PBS (pH 7.4) <0.5¢9/L

during storage.

Spectroscopic Signatures (NMR)

In Nuclear Magnetic Resonance (NMR), the 1-13C label provides a massive signal
enhancement at the carbonyl position.

e -NMR Shift: The labeled carboxyl carbon (C1) appears at ~172-177 ppm (pH dependent).
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e Coupling: Unlike Uniformly Labeled (U-13C) tyrosine, L-Tyrosine (1-13C) lacks

J-coupling to the

-carbon (C2), simplifying the spectrum to a singlet (unless high-resolution proton coupling is
observed).

Part 3: Applications & Mechanisms[2][3]
Clinical Breath Tests (Liver Function)

L-Tyrosine (1-13C) is a probe for cytosolic liver function.

Ingestion: The tracer is absorbed and transported to the liver.
e Catabolism: It undergoes transamination to

-hydroxyphenylpyruvate.[2]

o Decarboxylation (The Signal): The enzyme

-hydroxyphenylpyruvate dioxygenase (HPPD) converts the intermediate to homogentisate.[2]
Crucially, this step releases the C1 carboxyl group as

o Detection: The

is exhaled and measured via Isotope Ratio Mass Spectrometry (IRMS).[3]

Visualization: The Catabolic Fate of C1

The following diagram illustrates why the C1 label is ideal for breath tests (release as gas) but
potentially unsuitable for tracing downstream metabolites like fumarate.
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Caption: Metabolic fate of L-Tyrosine (1-13C). The C1 label is released as CO2 during the
HPPD enzymatic step.

Part 4: Experimental Protocol
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Protocol: Preparation of Self-Validating SIL-IS Stock

Purpose: Create a stable, verified Internal Standard (SIL-1S) stock for LC-MS/MS quantification
of Tyrosine in plasma.

Reagents
e L-Tyrosine (1-13C) (Solid, >99% purity)

¢ 0.1 M Hydrochloric Acid (HCI) (LC-MS Grade)

e Deionized Water (18.2 MQ)

Workflow

e Gravimetric Preparation (Primary Stock):

o

Weigh exactly

mg of L-Tyrosine (1-13C) into a glass vial.

[¢]

Add 10.0 mL of 0.1 M HCI. (Do not use pure water; solubility will fail).

[e]

Vortex for 60 seconds. Inspect for clarity. If particles remain, sonicate for 5 minutes at
room temperature.

[¢]

Result: 1.0 mg/mL (approx. 5.5 mM) stock solution.

» Self-Validation Step (UV Quantification):

o

Dilute an aliquot 1:100 in 0.1 M HCI.

[¢]

Measure Absorbance at 274 nm (Tyrosine

in acid).

o

Calculate concentration using Beer-Lambert Law (

).

o

Acceptance Criteria: Calculated concentration must be within £5% of gravimetric target.
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o Storage:
o Aliquot into amber glass vials.
o Store at

(Stable for 6 months).

o Thawing: Vortex vigorously after thawing to redissolve any micro-precipitates.
Part 5: Handling & Safety Data
o Storage: Room temperature (dry powder). Protect from light and moisture.
o Safety (SDS Summary):

o GHS Classification: Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3 (Respiratory).

o PPE: Wear nitrile gloves and safety glasses. Avoid inhalation of dust.

» Isotope Effects: Negligible biological isotope effect for metabolic tracing; safe for human
consumption in approved clinical protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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